Cas no 958752-88-0 (2-Bromo-N-[(4-methoxyphenyl)methyl]benzenesulfonamide)
958752-88-0 structure
Product Name:2-Bromo-N-[(4-methoxyphenyl)methyl]benzenesulfonamide
CAS No:958752-88-0
MF:C14H14BrNO3S
MW:356.234861850739
CID:2604832
PubChem ID:5014696
Update Time:2024-10-25
2-Bromo-N-[(4-methoxyphenyl)methyl]benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- MLS000863167
- KUC100972N
- SMR000465168
- 2-bromo-N-[(4-methoxyphenyl)methyl]benzenesulfonamide
- Oprea1_514626
- BDBM66676
- cid_5014696
- 2-bromo-N-p-anisyl-benzenesulfonamide
- 2-bromanyl-N-[(4-methoxyphenyl)methyl]benzenesulfonamide
- AKOS008679624
- starbld0003970
- CHEMBL1733573
- 2-Bromo-N-(4-methoxybenzyl)benzenesulfonamide
- AB00002436-01
- NCGC00166574-01
- 958752-88-0
- 2-Bromo-N-[(4-methoxyphenyl)methyl]benzenesulfonamide
-
- MDL: MFCD15618968
- Inchi: 1S/C14H14BrNO3S/c1-19-12-8-6-11(7-9-12)10-16-20(17,18)14-5-3-2-4-13(14)15/h2-9,16H,10H2,1H3
- InChI Key: OAULOUZAWYTKAF-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1S(NCC1C=CC(=CC=1)OC)(=O)=O
Computed Properties
- Exact Mass: 354.98778g/mol
- Monoisotopic Mass: 354.98778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.8
- XLogP3: 3
2-Bromo-N-[(4-methoxyphenyl)methyl]benzenesulfonamide Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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